Cas no 393-04-4 (4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide)

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide is a specialized sulfonamide derivative featuring both nitro and trifluoromethyl functional groups on the benzene ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of biologically active molecules. The presence of the electron-withdrawing nitro and trifluoromethyl groups enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex heterocyclic frameworks. Its structural features also contribute to improved metabolic stability in drug design applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Analytical characterization is confirmed via NMR, HPLC, and mass spectrometry.

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide structure

393-04-4 structure

Product Name:4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide

CAS No:393-04-4

MF:C₇H₅F₃N₂O₄S

MW:270.185810804367

MDL:MFCD00451663

CID:1504364

PubChem ID:10612076

Update Time:2025-06-07

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-nitro-2-(trifluoromethyl)-
- FXKIWRHGCSRWPT-UHFFFAOYSA-N
- GS0349
- SCHEMBL6194504
- 393-04-4
- EN300-226439
- 4-nitro-2-(trifluoromethyl)benzenesulfonamide
- 4-nitro-2-(trifluoromethyl)benzene-1-sulfonamide
- AKOS010998182
- 4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide
- MDL： MFCD00451663
- Inchi： 1S/C7H5F3N2O4S/c8-7(9,10)5-3-4(12(13)14)1-2-6(5)17(11,15)16/h1-3H,(H2,11,15,16)
- InChI Key： FXKIWRHGCSRWPT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

Exact Mass: 269.99225
Monoisotopic Mass: 269.99221230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 397
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 114Å²

Experimental Properties

PSA: 103.3

4-Nitro-2-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>

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Alichem	A013007115-250mg	4-Nitro-2-(trifluoromethyl)benzenesulfonamide	393-04-4	97%	250mg	$475.20	2023-09-02
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